5-(chloromethyl)-1-cyclohexyl-1H-tetrazole
Overview
Description
5-(chloromethyl)-1-cyclohexyl-1H-tetrazole is a useful research compound. Its molecular formula is C8H13ClN4 and its molecular weight is 200.67. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Tetrazole derivatives, including "5-(chloromethyl)-1-cyclohexyl-1H-tetrazole," are pivotal in medicinal chemistry. These compounds serve as bioisosteres for carboxylic acids, offering similar acidities but with higher lipophilicity and metabolic resistance, which is crucial for drug design and development. For instance, 5-substituted tetrazoles are important intermediates in synthesizing drugs that inhibit platelet aggregation, showcasing their potential in treating cardiovascular diseases (Jia-Jun Yi, 2003). Moreover, these compounds enhance pharmacokinetics and pharmacodynamics, contributing significantly to the efficacy and stability of clinical drugs (Rupali Mittal & S. Awasthi, 2019).
Organic Chemistry and Synthesis
In organic chemistry, 5-substituted tetrazoles, including derivatives of "this compound," act as versatile intermediates for synthesizing other heterocycles and as activators in oligonucleotide synthesis. Their role extends to the preparation and functionalization of heterocycles, where methods based on acidic media/proton catalysis, Lewis acids, and organometallic or organosilicon azides are employed (J. Roh, K. Vávrová, & A. Hrabálek, 2012). Such compounds are pivotal in developing novel synthesis routes that are more efficient and environmentally friendly.
Material Science Applications
Tetrazole-based compounds find applications in material science, particularly in the development of coordination polymers with intriguing physical properties. The hydrothermal synthesis of tetrazole coordination polymers reveals materials exhibiting second harmonic generation, fluorescence, ferroelectric, and dielectric behaviors. These polymers are synthesized through in situ methods, highlighting tetrazoles' versatility as ligands in coordination chemistry (Hong Zhao et al., 2008).
High-energetic Materials
The high nitrogen content in tetrazoles, including "this compound" derivatives, makes them suitable for high-energetic materials. These compounds are explored for their potential in replacing traditional oxidizers in an effort to decrease pollution, showcasing their significance in the field of energetics (Young‐Hyuk Joo & J. Shreeve, 2010).
Properties
IUPAC Name |
5-(chloromethyl)-1-cyclohexyltetrazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13ClN4/c9-6-8-10-11-12-13(8)7-4-2-1-3-5-7/h7H,1-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZFAKRBFJHGTDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C(=NN=N2)CCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
73963-32-3 | |
Record name | 5-(chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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